3-(Difluoromethyl)-3-methoxyazetidine;hydrochloride

• IUPAC Name: 3-(difluoromethyl)-3-methoxyazetidine;hydrochloride
• InChI: InChI=1S/C5H9F2NO.ClH/c1-9-5(4(6)7)2-8-3-5;/h4,8H,2-3H2,1H3;1H
• InChI Key: GWOKTSFOJLNNNH-UHFFFAOYSA-N
• Canonical SMILES: COC1(CNC1)C(F)F.Cl
• Molecular Formula: C5H10ClF2NO
• Molecular Weight: 173.59 g/mol
• CAS No.: 2377034-35-8

Description

Difluoromethyl groups are commonly used in pharmaceutical and agrochemical industries due to their ability to modify the physical and chemical properties of organic compounds. They can improve metabolic stability, solubility, and lipophilicity, which are crucial in drug design.

Synthesis Analysis

The synthesis of difluoromethylated compounds has seen significant advances in recent years. Various methods have been developed, including metal-based methods that can transfer CF2H to C(sp2) sites both in stoichiometric and catalytic mode. Difluoromethylation of C(sp2)–H bond has also been accomplished through Minisci-type radical chemistry.

Molecular Structure Analysis

The molecular structure of difluoromethylated compounds is influenced by the presence of the CF2H group. This group is isosteric and isopolar to the –OH and –SH groups, acting as a lipophilic hydrogen bond donor.

Chemical Reactions Analysis

Difluoromethylation reactions are typically based on X–CF2H bond formation where X is C (sp), C (sp2), C (sp3), O, N, or S. These reactions have been achieved using various reagents and protocols.

Physical And Chemical Properties Analysis

The physical and chemical properties of difluoromethylated compounds are significantly influenced by the CF2H group. This group can enhance the lipophilicity, metabolic stability, and solubility of these compounds.

Mechanism of Action

The mechanism of action of 3-(Difluoromethyl)-3-methoxyazetidine;hydrochloride is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of enzymes involved in the biosynthesis of prostaglandins, which are known to play a role in inflammation and pain. Additionally, it has been proposed that this compound may induce apoptosis in cancer cells by activating caspase enzymes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been investigated in several studies. It has been shown to reduce the levels of inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha in animal models of inflammation. Additionally, this compound has been reported to induce apoptosis in cancer cells by activating caspase enzymes and inhibiting the activity of anti-apoptotic proteins.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(Difluoromethyl)-3-methoxyazetidine;hydrochloride in lab experiments include its ease of synthesis, high purity, and low toxicity. However, one of the limitations of this compound is its relatively low solubility in water, which can make it challenging to work with in some experimental setups.

Future Directions

There are several potential future directions for research on 3-(Difluoromethyl)-3-methoxyazetidine;hydrochloride. One area of interest is the development of analogs of this compound with improved solubility and potency. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to investigate its potential use in the treatment of other diseases, such as neurodegenerative disorders. Finally, it will be important to investigate the pharmacokinetics and pharmacodynamics of this compound in animal models and human subjects to determine its safety and efficacy for clinical use.
Conclusion:
In conclusion, this compound is a promising compound that has shown potential for use in medicinal chemistry and pharmacology. Its ease of synthesis, low toxicity, and biological activities make it an attractive candidate for further research. However, additional studies are needed to fully understand its mechanism of action and to investigate its potential use in the treatment of various diseases.

Synthesis Methods

The synthesis of 3-(Difluoromethyl)-3-methoxyazetidine;hydrochloride involves the reaction of 3-methoxyazetidine with difluoromethyl iodide in the presence of a base such as potassium carbonate. This reaction leads to the formation of the desired product, which is then purified by recrystallization or chromatography. The synthesis of this compound has been reported in several scientific publications, and it has been shown to be a straightforward and efficient process.

Scientific Research Applications

3-(Difluoromethyl)-3-methoxyazetidine;hydrochloride has been investigated for its potential use in medicinal chemistry and pharmacology. It has been shown to exhibit antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. Additionally, this compound has been reported to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.

Safety and Hazards

The safety and hazards associated with difluoromethylated compounds can vary widely depending on their specific structure. It’s important to refer to the safety data sheet (SDS) of the specific compound for detailed information.